6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one

• IUPAC Name: 6-amino-2-(3-methylbutyl)-5,6,7,8-tetrahydrocinnolin-3-one
• InChI: InChI=1S/C13H21N3O/c1-9(2)5-6-16-13(17)8-10-7-11(14)3-4-12(10)15-16/h8-9,11H,3-7,14H2,1-2H3
• InChI Key: MYFJHGMDUDLEGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C=C2CC(CCC2=N1)N
• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol

Description

6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one (THI) is a molecule that has been studied extensively in recent years due to its potential applications in science and medicine. THI is a small molecule that is structurally similar to the neurotransmitter serotonin and is thought to have similar effects on the body. It has been studied for its potential to treat a variety of conditions, from depression to Alzheimer’s disease.

Scientific Research Applications

6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one has been studied extensively in recent years due to its potential applications in science and medicine. It has been studied for its potential to treat a variety of conditions, from depression to Alzheimer’s disease. In addition, 6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one has been studied for its potential to reduce inflammation, improve cognitive function, and reduce the risk of stroke. 6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one has also been studied for its potential to treat neurological disorders, such as Parkinson’s and Huntington’s disease, as well as its potential to treat cancer. Furthermore, 6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one has been studied for its potential to treat addiction and for its potential to act as an antidepressant.

Mechanism of Action

6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one is thought to act on the body by binding to serotonin receptors and activating them. This activation of serotonin receptors is thought to result in increased levels of serotonin in the brain, which is believed to be responsible for its antidepressant and anti-inflammatory effects. In addition, 6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one is thought to act on the brain by increasing levels of dopamine, which is believed to be responsible for its cognitive-enhancing effects. Finally, 6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one is thought to act on the body by increasing levels of endorphins, which is believed to be responsible for its pain-relieving effects.
Biochemical and Physiological Effects
6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one has been studied for its potential to affect a variety of biochemical and physiological processes. It has been shown to increase levels of serotonin, dopamine, and endorphins in the brain, which is believed to be responsible for its antidepressant and anti-inflammatory effects. In addition, 6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one has been shown to increase levels of norepinephrine, which is believed to be responsible for its cognitive-enhancing effects. Finally, 6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one has been shown to increase levels of GABA, which is believed to be responsible for its anxiolytic and sedative effects.

Advantages and Limitations for Lab Experiments

The advantages of using 6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one in laboratory experiments include its ease of synthesis and its ability to act on multiple biochemical and physiological processes. The main limitation of using 6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one in laboratory experiments is its instability, which can make it difficult to store and use. In addition, 6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one is a relatively new molecule, so its effects on the body are still not fully understood.

Future Directions

There are a number of potential future directions for the study of 6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one. One potential direction is to further study its effects on the brain and its potential to treat neurological disorders, such as Parkinson’s and Huntington’s disease. Another potential direction is to further study its potential to act as an antidepressant and to treat addiction. Finally, another potential direction is to further study its potential to act as an anti-inflammatory agent and to reduce the risk of stroke.